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Compound of Interest

Compound Name: 1-Methylpyrrolidine-d8

CAS No.: 131857-29-9

Cat. No.: B150434

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1-Methylpyrrolidine-d8, a deuterated form of 1-Methylpyrrolidine, is

crucial for maintaining laboratory safety and environmental compliance. Due to its hazardous

properties, including high flammability, acute toxicity, and corrosivity, this chemical must be

handled as hazardous waste from the point of generation through final disposal.[1][2][3]

Adherence to institutional protocols and local, state, and federal regulations is mandatory.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Eye and Face Protection: Wear chemical splash goggles and a face shield.[4][5]

Skin Protection: Use appropriate protective gloves and clothing to prevent skin contact.[4][5]

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary if there is a risk of

inhalation or if exposure limits are exceeded.[4][5]
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Always work in a well-ventilated area, preferably under a chemical fume hood, to minimize

exposure to vapors.[6]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste" and specify the contents: "1-
Methylpyrrolidine-d8".

Do not mix 1-Methylpyrrolidine-d8 with other waste streams unless explicitly permitted

by your institution's hazardous waste management plan.[7]

Container Selection and Management:

Use a container that is compatible with 1-Methylpyrrolidine-d8. Often, the original

container is suitable.[7]

Ensure the container is in good condition, with a secure, tightly sealed cap to prevent

leaks or spills.[7][8]

Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[8]

Store the waste container in a designated, cool, dry, and well-ventilated area away from

sources of ignition and incompatible materials such as strong oxidizing agents and strong

acids.[4][6]

Spill and Leak Management:

In the event of a spill, immediately evacuate non-essential personnel and eliminate all

ignition sources.[4][6]

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or earth.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body#proper-disposal-of-1-methylpyrrolidine-d8-a-step-by-step-guide
https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body#proper-disposal-of-1-methylpyrrolidine-d8-a-step-by-step-guide
https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body#proper-disposal-of-1-methylpyrrolidine-d8-a-step-by-step-guide
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body#proper-disposal-of-1-methylpyrrolidine-d8-a-step-by-step-guide
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://pim-resources.coleparmer.com/sds/24708.pdf
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/24708.pdf
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/24708.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[4][6]

Clean the affected area thoroughly.

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

Complete all required waste disposal forms accurately.

Never dispose of 1-Methylpyrrolidine-d8 down the drain or with general laboratory trash.

[8]

Quantitative Data Summary
Property Value

Molecular Formula C5D8H3N

Molecular Weight 93.20 g/mol [1]

Boiling Point 80-81 °C[10]

Melting Point -90 °C[10]

Flash Point -21 °C (-7 °F)[2][10]

Density 0.819 g/mL at 25 °C[10]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/24708.pdf
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b150434/docs?utm_src=pdf-body#proper-disposal-of-1-methylpyrrolidine-d8-a-step-by-step-guide
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12227860
https://www.lookchem.com/casno120-94-5.html
https://www.lookchem.com/casno120-94-5.html
https://www.cpachem.com/msds?num=SB47754&dnl=sd_-_1-Methylpyrrolidine_CAS_120-94-5_%28SB47754%29_%28EU%29.pdf
https://www.lookchem.com/casno120-94-5.html
https://www.lookchem.com/casno120-94-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 1-Methylpyrrolidine-d8
Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Compatible, Labeled
Hazardous Waste Container

Transfer Waste to Container
(Do not exceed 90% capacity)

Securely Seal Container

Store in Designated,
Ventilated, and Cool Area

Spill or Leak?

Follow Spill Cleanup Protocol:
- Evacuate & Ventilate

- Absorb with Inert Material
- Use Non-Sparking Tools

- Collect for Disposal

Yes

Arrange for Pickup by
EHS or Licensed Contractor

No

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-Methylpyrrolidine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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